Cas no 2227858-97-9 ((2R)-5-(pyrrolidin-1-yl)pentan-2-ol)
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-5-(pyrrolidin-1-yl)pentan-2-ol
- 2227858-97-9
- EN300-1771454
-
- Inchi: 1S/C9H19NO/c1-9(11)5-4-8-10-6-2-3-7-10/h9,11H,2-8H2,1H3/t9-/m1/s1
- InChI Key: AYLZXNDGPLUIPO-SECBINFHSA-N
- SMILES: O[C@H](C)CCCN1CCCC1
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 23.5Ų
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771454-0.05g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-0.1g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-0.25g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-0.5g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-1.0g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 1g |
$1557.0 | 2023-05-23 | ||
| Enamine | EN300-1771454-2.5g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-5.0g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 5g |
$4517.0 | 2023-05-23 | ||
| Enamine | EN300-1771454-10.0g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 10g |
$6697.0 | 2023-05-23 | ||
| Enamine | EN300-1771454-1g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1771454-5g |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol |
2227858-97-9 | 5g |
$4517.0 | 2023-09-20 |
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (2R)-5-(pyrrolidin-1-yl)pentan-2-ol
Introduction to (2R)-5-(pyrrolidin-1-yl)pentan-2-ol (CAS No. 2227858-97-9)
(2R)-5-(pyrrolidin-1-yl)pentan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227858-97-9, has garnered considerable attention due to its potential applications in drug development and molecular research. The stereochemistry of this molecule, particularly the (2R) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.
The< strong>pyrrolidin-1-yl moiety in the molecular structure of (2R)-5-(pyrrolidin-1-yl)pentan-2-ol contributes to its pharmacological relevance. Pyrrolidine derivatives are widely recognized for their involvement in various biological processes, including neurotransmitter function and enzyme inhibition. The presence of this group enhances the compound's ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry applications.
Recent advancements in the field of drug discovery have highlighted the importance of chiral compounds like (2R)-5-(pyrrolidin-1-yl)pentan-2-ol. The enantioselective synthesis and characterization of such compounds have opened new avenues for developing more effective and selective therapeutic agents. The (2R) configuration specifically has been found to exhibit distinct pharmacokinetic and pharmacodynamic properties compared to its enantiomer, underscoring the need for precise stereochemical control in drug design.
In vitro studies have demonstrated that (2R)-5-(pyrrolidin-1-yl)pentan-2-ol exhibits promising interactions with various biological targets. For instance, research indicates that this compound may have potential applications in the treatment of neurological disorders due to its ability to modulate neurotransmitter systems. Additionally, its structural features suggest that it could be a useful lead compound for developing inhibitors targeting specific enzymes involved in metabolic pathways.
The synthesis of (2R)-5-(pyrrolidin-1-yl)pentan-2-ol involves sophisticated organic chemistry techniques, including asymmetric hydrogenation and chiral resolution methods. These synthetic strategies ensure high enantiomeric purity, which is critical for pharmaceutical applications. The development of efficient synthetic routes has been a focus of recent research, aiming to improve yield and reduce costs without compromising the compound's stereochemical integrity.
The< strong>molecular modeling and computational studies of (2R)-5-(pyrrolidin-1-yl)pentan-2-ol have provided valuable insights into its binding affinity and interaction mechanisms with biological targets. These studies often employ advanced algorithms and software tools to predict how the compound might behave within a cellular environment. Such simulations are instrumental in guiding experimental design and optimizing drug candidates for better efficacy and reduced side effects.
Current research trends in medicinal chemistry emphasize the integration of computational methods with experimental validation to accelerate drug discovery processes. The case of (2R)-5-(pyrrolidin-1-yl)pentan-2-ol exemplifies this approach, where theoretical predictions have been validated through biochemical assays and cell-based experiments. This interdisciplinary approach not only enhances the understanding of molecular interactions but also facilitates the rapid identification of promising drug candidates.
The< strong>pharmacological profile of (2R)-5-(pyrrolidin-1-yl)pentan-2-ol is being extensively studied to uncover its therapeutic potential. Preclinical trials are underway to evaluate its efficacy and safety in various disease models. Preliminary results suggest that this compound may offer novel mechanisms of action, particularly in conditions where existing treatments are limited or ineffective. Such findings hold significant implications for future clinical applications and therapeutic strategies.
The< strong>sustainable synthesis of chiral compounds like (2R)-5-(pyrrolidin-1-y}l)pentan--}ol is another critical area of research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental impact. These initiatives align with broader goals in pharmaceutical manufacturing to adopt more sustainable practices while maintaining high standards of product quality and purity.
In conclusion, (2R)-5-(pyrrolidin-l-y}l)pentan--}ol (CAS No. 2227858--97--9} represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further exploration. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play an important role in addressing unmet medical needs.
2227858-97-9 ((2R)-5-(pyrrolidin-1-yl)pentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)